molecular formula C10H13NO3 B8540642 4-Hydroxymethyl-N-methoxy-N-methylbenzamide

4-Hydroxymethyl-N-methoxy-N-methylbenzamide

Cat. No.: B8540642
M. Wt: 195.21 g/mol
InChI Key: ZQBJFGATCFRUMM-UHFFFAOYSA-N
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Description

4-Hydroxymethyl-N-methoxy-N-methylbenzamide is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H13NO3

Molecular Weight

195.21 g/mol

IUPAC Name

4-(hydroxymethyl)-N-methoxy-N-methylbenzamide

InChI

InChI=1S/C10H13NO3/c1-11(14-2)10(13)9-5-3-8(7-12)4-6-9/h3-6,12H,7H2,1-2H3

InChI Key

ZQBJFGATCFRUMM-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)C1=CC=C(C=C1)CO)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(Hydroxymethyl)benzoic acid (3.00 g, 19.7 mmol) and N,O-dimethylhydroxylamine hydrochloride (2.31 g, 23.7 mmol) in chloroform (30 mL) was stirred with 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (4.54 g, 23.7 mmol), 1-hydroxybenzotriazole (3.20 g, 23.7 mmol) and N,N-diisopropylethylamine (8.04 mL, 47.3 mmol) at room temperature for one day. After addition of water, the reaction mixture was extracted with ethyl acetate, and the organic layer was washed with saturated aqueous sodium chloride, dried over anhydrous sodium sulfate and concentrated under reduced pressure to give a mixture containing the title compound as a colorless oil (4.20 g). The resulting mixture was used for the next step.
Quantity
3 g
Type
reactant
Reaction Step One
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
2.31 g
Type
reactant
Reaction Step One
Quantity
4.54 g
Type
reactant
Reaction Step One
Quantity
3.2 g
Type
reactant
Reaction Step One
Quantity
8.04 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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